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Compound of Interest

Compound Name:

2-{[(Tert-

butoxy)carbonyl]amino}-4-

carbamoylbutanoic acid

Cat. No.: B557155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

Nα-(tert-Butoxycarbonyl)-L-glutamine (Boc-Gln-OH), a key reagent in solid-phase peptide

synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment

and maintaining the integrity of experimental outcomes.

Chemical Identification and Physical Properties
Boc-Gln-OH is a white to off-white crystalline powder.[1] The tert-butoxycarbonyl (Boc)

protecting group enhances its stability and solubility, making it a staple in peptide synthesis.[1]
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Property Value References

CAS Number 13726-85-7 [1][2][3][4]

Molecular Formula C10H18N2O5 [1][3]

Molecular Weight 246.26 g/mol [4][5]

Appearance
White to off-white powder or

crystals
[1]

Melting Point 113-116 °C (decomposes) [4]

Storage Temperature 2-30°C

Solubility
Clearly soluble in DMF (1

mmole in 2 ml)

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Boc-Gln-OH is not classified as a hazardous substance.[6][7] However, as with any

chemical reagent, caution is warranted. The primary physical hazard is associated with the

potential for dust explosion when handling the fine powder.[6]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[8][9]

Skin Contact: May cause skin irritation.[8]

Eye Contact: May cause eye irritation.[8]

Ingestion: May be harmful if swallowed.[8][9]

No specific quantitative toxicological data, such as LD50 or LC50 values, are available.[10]

Personal Protective Equipment (PPE) and Exposure
Controls
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To minimize exposure, appropriate personal protective equipment should be worn at all times

when handling Boc-Gln-OH.

PPE Type Specification Rationale

Eye/Face Protection

Safety goggles with side-

shields conforming to EN 166

(EU) or NIOSH (US)

Protects against dust particles

entering the eyes.[6][10]

Skin Protection
Impervious gloves (e.g., nitrile

rubber) and a lab coat

Prevents skin contact and

irritation.[5][6]

Respiratory Protection
N95 (US) or P1 (EN 143) dust

mask

Required when engineering

controls are insufficient to

control airborne dust levels.[5]

[9]

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize the generation and inhalation of dust.[8] Eyewash stations

and safety showers should be readily accessible.[11]
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Handling Boc-Gln-OH

Is adequate ventilation
(e.g., fume hood) available?

Standard PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

  Yes
Add Respiratory Protection

(N95/P1 Dust Mask)

No  

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling Boc-Gln-OH.

Safe Handling and Storage
Handling:

Avoid contact with skin and eyes.[8]

Avoid the formation and inhalation of dust.[6][8]

Use in a well-ventilated area.[8]

Wash hands thoroughly after handling.[8]

Storage:
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Keep the container tightly closed.[6][8]

Store in a dry and well-ventilated place.[8]

Recommended storage temperature is between 2-30°C.

Incompatible with strong oxidizing agents.[6][8]

First-Aid and Emergency Procedures
In the event of exposure, follow these first-aid measures and seek medical attention.

Exposure Route First-Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration.[8][9][11]

Skin Contact
Wash off with soap and plenty of water.[8][9]

Take off contaminated clothing.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[6]

[8][11]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting.[6][11]

Fire-Fighting Measures:

Boc-Gln-OH is a combustible solid.[5][6]

Suitable extinguishing media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[6]

Unsuitable extinguishing media: Do not use a water jet.[6][9]

Hazardous combustion products: May include nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO2).[6][8][9]
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Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[6][8][10]

Accidental Release Measures and Disposal
Experimental Protocol: Small Spill Cleanup

Evacuate and Secure: Cordon off the spill area to prevent unauthorized entry.

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear appropriate PPE, including respiratory protection, gloves, and eye

protection.[9]

Containment: Gently cover the spill with an inert absorbent material, such as sand or

vermiculite. Avoid raising dust.

Collection: Carefully sweep or scoop the material into a suitable, labeled container for

disposal.[6][9]

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of the waste material and contaminated cleaning supplies in accordance

with local, state, and federal regulations.[8]
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Spill of Boc-Gln-OH Occurs

Secure and Ventilate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Cover with Inert Material
(Avoid Dust)

Sweep into Labeled
Disposal Container

Clean Spill Area
with Soap and Water

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of Boc-Gln-OH.

Disposal: Dispose of unused material and containers as hazardous waste. Contact a licensed

professional waste disposal service.[8] Do not allow the product to enter drains.[6][8]

Stability and Reactivity
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Chemical Stability: The material is stable under normal ambient and anticipated storage and

handling conditions.[6][8]

Reactivity: It can react violently with strong oxidizing agents.[6]

Conditions to Avoid: Avoid dust formation.[6]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include nitrogen oxides, carbon monoxide, and carbon dioxide.[6][8][9] The Boc

protecting group is labile under strong acidic conditions, such as with trifluoroacetic acid

(TFA), which is a key step in its use in peptide synthesis.[12]

This guide is intended to provide comprehensive safety and handling information for Boc-Gln-

OH. It is imperative that all users familiarize themselves with this information and adhere to

standard laboratory safety practices. Always refer to the specific Safety Data Sheet (SDS)

provided by your supplier for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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